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Compound of Interest

5-Oxocyclohex-3-enecarboxylic
Compound Name:

acid
CAS No.: 22748-45-4
Cat. No.: B3031285

Get Quote

Executive Summary

5-Oxocyclohex-3-enecarboxylic acid is a high-value chiral building block derived primarily
from (-)-Quinic acid or (-)-Shikimic acid. Its structure features a cyclic enone (Michael acceptor)
and a carboxylic acid handle, making it a "privileged scaffold" for the synthesis of
neuraminidase inhibitors (e.g., Oseltamivir/Tamiflu), gabapentinoids, and complex alkaloids.

This guide provides a validated workflow for:
e Sourcing/Synthesis: Converting (-)-Quinic acid to the enone scaffold.
e Functionalization: Executing stereoselective Michael additions.

* Application: Mapping its utility in drug discovery pipelines.

Structural Analysis & Reactivity Profile[1]
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The molecule represents a "Janus" intermediate—simultaneously an acid and an electrophile.
Its utility stems from the ability to functionalize the ring with high stereocontrol, dictated by the
existing chiral centers (if protected) or the inherent ring conformation.

Reactivity Map

The following diagram illustrates the divergent reactivity pathways available to this scaffold.
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Figure 1: Divergent reactivity profile of the 5-oxocyclohex-3-enecarboxylic acid scaffold.

Protocol A: Synthesis from (-)-Quinic Acid

While the molecule can be purchased, in-house synthesis from (-)-Quinic acid is cost-effective
and ensures enantiomeric purity. This route leverages the natural chirality of Quinic acid to
establish the ring geometry.

Mechanism:

e Protection: Formation of a cyclohexylidene or isopropylidene acetal.

» Oxidation: Conversion of the C5 hydroxyl to a ketone.
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¢ Elimination:

-elimination of the C4-hydroxyl group to install the double bond.

Materials:

e Starting Material: (-)-Quinic Acid (CAS: 77-95-2).

o Reagents: Cyclohexanone (or Acetone), p-Toluenesulfonic acid (pTsOH), Sodium Periodate
(NalO4) or Dess-Martin Periodinane.

o Solvents: Benzene/Toluene (for Dean-Stark), Dichloromethane.

Step-by-Step Methodology:
Step 1: Acetal Protection (Lactonization)

e Setup: Equip a 1L Round Bottom Flask (RBF) with a Dean-Stark trap and reflux condenser.

e Reaction: Suspend (-)-Quinic acid (19.2 g, 100 mmol) in benzene (or toluene, 300 mL). Add
cyclohexanone (25 mL) and catalytic pTSOH (100 mg).

e Process: Reflux for 12—16 hours until water separation ceases. The reaction simultaneously
forms the lactone and protects the cis-3,4-diol.

o Workup: Cool to RT, wash with sat. NaHCO3, dry over MgSO4, and concentrate.

e Validation: TLC (Hexane/EtOAc 1:1) should show a major less polar spot.

Step 2: Oxidation & Elimination (The One-Pot Cascade)

Note: Modern variants often use Sodium Periodate for cleavage/elimination sequences, but the
oxidation-elimination route is standard for retaining the 6-membered ring.

» Oxidation: Dissolve the protected lactone (10 mmol) in CH2CI2 (50 mL). Add Dess-Martin
Periodinane (1.1 equiv) at 0°C. Stir for 2 hours.

e Elimination: Add DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene, 1.2 equiv) dropwise to the
ketone solution. Stir at RT for 4 hours.
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e Quench: Pour into sat. NH4CI solution. Extract with EtOAc.[1][2]
 Purification: Flash chromatography (SiO2, Hexane/EtOAc gradient).

e Product:Ethyl 5-oxocyclohex-3-enecarboxylate (if ethanolysis is performed) or the
corresponding lactone intermediate.

Key Checkpoint:

e 1H NMR (CDCI3): Look for the diagnostic enone signals: two doublets (or ddd) in the 6.0-7.0
ppm region (alkene protons) and the disappearance of the C4/C5 carbinol protons.

Protocol B: Stereoselective Michael Addition

This protocol demonstrates the addition of a soft nucleophile (Thiol) to the enone. This is a
model reaction for introducing heteroatoms (S, N, O) or carbon chains (via Cuprates) with high
stereocontrol.

Objective:

To synthesize cis-3-(R-thio)-5-oxocyclohexanecarboxylic acid derivatives.

Materials:

o Substrate: Ethyl 5-oxocyclohex-3-enecarboxylate (1.0 equiv).
» Nucleophile: Thiophenol (or Benzyl mercaptan) (1.1 equiv).

o Catalyst: Triethylamine (TEA) or Cinchona alkaloid (for enantioselective induction if starting
with racemic material).

e Solvent: THF or Toluene.

Procedure:

e Preparation: Dissolve the enone (1.0 mmol) in anhydrous THF (5 mL) under Nitrogen
atmosphere.

e Cooling: Cool the solution to 0°C to suppress polymerization or 1,2-addition.
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» Addition: Add the Thiol (1.1 mmol) followed by catalytic TEA (0.1 mmol).

o Note: For asymmetric catalysis on racemic substrates, replace TEA with a chiral
organocatalyst (e.g., Takemoto's catalyst).

e Monitoring: Stir at 0°C for 2 hours. Monitor by TLC.[3] The UV-active enone spot will
disappear, replaced by a saturated ketone spot.

o Workup: Dilute with Et20, wash with 1M HCI (to remove amine), then brine. Dry and

concentrate.
Data Analysis (Self-Validation):
Parameter Observation Interpretation
TLC Disappearance of UV-active Complete consumption of
starting material (Rf ~0.5). enone.
Loss of signals at 6.0-7.0 Saturation of the double bond
1H NMR N
ppm. (Successful 1,4-addition).
] Proton alpha to the new thio-
1H NMR New multiplet at ~3.0-3.5 ppm.

ether group.

Shift of C=0 stretch from
IR ~1680 cm~! (conjugated) to Confirmation of enone loss.
~1715 cm~! (saturated).

Case Study: The Oseltamivir (Tamiflu) Connection

While the commercial Roche synthesis of Oseltamivir utilizes (-)-Shikimic acid via an epoxide
intermediate, 5-oxocyclohex-3-enecarboxylic acid serves as a critical alternative scaffold for
"second-generation” neuraminidase inhibitors and gabapentinoids.

Workflow Comparison

The diagram below highlights where this specific molecule fits into the broader landscape of
antiviral synthesis compared to the industrial standard.
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Figure 2: Strategic positioning of the enone scaffold versus the standard Roche epoxide route.
Why use the Enone?

» Diversity: Allows introduction of carbon nucleophiles at C3 (unavailable in the epoxide
opening route).

¢ Gabapentin Synthesis: The saturated form (via reduction of the enone) is a direct precursor
to Gabapentin (Neurontin), utilizing the carboxylic acid for the Curtius rearrangement
sequence.

Safety & Handling Information

Hazard Classification (GHS):

¢ H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
Storage:

o Store at 2-8°C under inert gas (Argon/Nitrogen). The enone functionality makes it
susceptible to polymerization or oxidation upon prolonged exposure to air/light.

Disposal:

» Dispose of as hazardous organic waste. Do not release into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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